Cas no 808120-35-6 (2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine)

2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine is a structurally unique benzazepine derivative characterized by its fused tricyclic core and diamine functionalization. The compound's rigid framework and amine groups make it a valuable intermediate in pharmaceutical synthesis, particularly for targeting central nervous system (CNS) receptors. Its stability under physiological conditions and potential for selective binding interactions enhance its utility in medicinal chemistry research. The diamine moiety offers versatility for further derivatization, enabling the development of analogs with tailored pharmacological properties. This compound is primarily employed in preclinical studies for investigating dopaminergic and serotonergic pathways due to its structural resemblance to bioactive scaffolds.
2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine structure
808120-35-6 structure
Product Name:2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine
CAS No:808120-35-6
MF:C11H15N3
MW:189.256901979446
CID:720128
Update Time:2025-05-20

2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,5-Methano-1H-3-benzazepine-7,8-diamine,2,3,4,5-tetrahydro-
    • 2,3,4,5-tetrahydro-1,5-Methano-1H-3-benzazepine-7,8-diamine
    • 5-tetrahydro-
    • 1,5-Methano-1H-3-benzazepine-7,8-diamine, 2,3,4,5-tetrahydro-
    • 2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine
    • Inchi: 1S/C11H15N3/c12-10-2-8-6-1-7(5-14-4-6)9(8)3-11(10)13/h2-3,6-7,14H,1,4-5,12-13H2
    • InChI Key: RGSRFWBFYAKENV-UHFFFAOYSA-N
    • SMILES: N1CC2C3C=C(C(=CC=3C(C1)C2)N)N

Computed Properties

  • Exact Mass: 189.127
  • Monoisotopic Mass: 189.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.099

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 394.9±42.0 °C at 760 mmHg
  • Flash Point: 227.5±31.5 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine Security Information

2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T310070-25mg
2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine
808120-35-6
25mg
$ 672.00 2023-04-16
TRC
T310070-50mg
2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine
808120-35-6
50mg
$ 1108.00 2023-04-16
TRC
T310070-100mg
2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine
808120-35-6
100mg
$ 1849.00 2023-04-16
TRC
T310070-750mg
2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine
808120-35-6
750mg
$ 11200.00 2023-09-06

Additional information on 2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine

2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine: A Comprehensive Overview

2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine, also known by its CAS number 808120-35-6, is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzazepines, which are heterocyclic aromatic compounds with a seven-membered ring containing nitrogen atoms. The presence of the diamine group in its structure further enhances its potential for various applications in drug design and material science.

The molecular structure of 2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine is characterized by a fused bicyclic system consisting of a benzene ring and a tetrahydrobenzazepine moiety. The seven-membered ring contains two adjacent nitrogen atoms at positions 7 and 8, which are part of the diamine functionality. This arrangement not only imparts stability to the molecule but also provides sites for potential chemical modifications. Recent studies have highlighted the importance of such structural features in modulating the compound's pharmacokinetic properties and bioavailability.

From a synthetic perspective, the preparation of 2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine involves multi-step reactions that typically start with benzene derivatives and proceed through cyclization and hydrogenation steps. The synthesis often requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various catalysts and reagents to optimize these processes, leading to more efficient synthetic routes that are environmentally friendly and cost-effective.

The pharmacological properties of this compound have been extensively studied in recent years. Experimental data indicate that it exhibits potent biological activity in vitro and in vivo models. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, research has shown that this compound may possess neuroprotective properties by modulating neurotransmitter systems and reducing oxidative stress.

In terms of therapeutic applications, 2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine has shown promise in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier and interact with specific receptor systems makes it a valuable candidate for drug development. Furthermore, preliminary clinical trials have indicated that this compound may have fewer adverse effects compared to existing treatments for these conditions.

The development of novel drug delivery systems for this compound is another area of active research. Scientists are exploring nanotechnology-based approaches to enhance its solubility and targeting efficiency. For example, lipid nanoparticles and polymeric micelles have been tested as carriers for this compound in preclinical models. These advancements could significantly improve its therapeutic index and reduce systemic toxicity.

In conclusion, 2

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd